Cas no 7398-81-4 (Benzeneacetic acid, 4-(bromomethyl)-, ethyl ester)
7398-81-4 structure
Product Name:Benzeneacetic acid, 4-(bromomethyl)-, ethyl ester
CAS No:7398-81-4
MF:C11H13BrO2
MW:257.123722791672
CID:541745
PubChem ID:15712209
Update Time:2025-11-06
Benzeneacetic acid, 4-(bromomethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 4-(bromomethyl)-, ethyl ester
- (4-broMoMethylphenyl)acetic acid ethyl ester
- ethyl 2-(4-(bromomethyl)phenyl)acetate
- ethyl 2-[4-(bromomethyl)phenyl]acetate
- SCHEMBL1124344
- DTXSID80577225
- DIRNFSQJXFUUEF-UHFFFAOYSA-N
- FT-0746581
- 4-bromomethylphenylacetic acid ethyl ester
- 7398-81-4
- ethyl2-(4-(bromomethyl)phenyl)acetate
- ethyl 2-(4-(bromomethyl)phenyl)-acetate
- 4-bromomethyl-phenyl-acetic acid ethyl ester
- Ethyl [4-(bromomethyl)phenyl]acetate
- benzeneacetic acid,4-(bromomethyl)-,ethyl ester
- CS-0087879
- ethyl 4-bromomethylphenylacetate
- DA-03173
-
- Inchi: 1S/C11H13BrO2/c1-2-14-11(13)7-9-3-5-10(8-12)6-4-9/h3-6H,2,7-8H2,1H3
- InChI Key: DIRNFSQJXFUUEF-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=CC=1)CC(=O)OCC
Computed Properties
- Exact Mass: 256.00989
- Monoisotopic Mass: 256.00989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzeneacetic acid, 4-(bromomethyl)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019119427-5g |
Ethyl 2-(4-(bromomethyl)phenyl)acetate |
7398-81-4 | 97% | 5g |
$475.08 | 2023-09-01 | |
| Alichem | A019119427-10g |
Ethyl 2-(4-(bromomethyl)phenyl)acetate |
7398-81-4 | 97% | 10g |
$653.66 | 2023-09-01 | |
| Alichem | A019119427-25g |
Ethyl 2-(4-(bromomethyl)phenyl)acetate |
7398-81-4 | 97% | 25g |
$1088.78 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1158519-1g |
Ethyl 2-(4-(bromomethyl)phenyl)acetate |
7398-81-4 | 98% | 1g |
¥493.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1158519-5g |
Ethyl 2-(4-(bromomethyl)phenyl)acetate |
7398-81-4 | 98% | 5g |
¥1626.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1158519-10g |
Ethyl 2-(4-(bromomethyl)phenyl)acetate |
7398-81-4 | 98% | 10g |
¥2577.00 | 2024-07-28 | |
| Crysdot LLC | CD12037752-5g |
Ethyl 2-(4-(bromomethyl)phenyl)acetate |
7398-81-4 | 97% | 5g |
$372 | 2024-07-18 | |
| Crysdot LLC | CD12037752-10g |
Ethyl 2-(4-(bromomethyl)phenyl)acetate |
7398-81-4 | 97% | 10g |
$559 | 2024-07-18 | |
| Crysdot LLC | CD12037752-25g |
Ethyl 2-(4-(bromomethyl)phenyl)acetate |
7398-81-4 | 97% | 25g |
$937 | 2024-07-18 |
Benzeneacetic acid, 4-(bromomethyl)-, ethyl ester Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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